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Compound of Interest

Compound Name: 6-Acetoxy-5-hexadecanolide
CAS No.: 81792-36-1
Cat. No.: B3194234
Get Quote
. J

Executive Summary & Molecule Profile

6-Acetoxy-5-hexadecanolide (CAS: 85551-39-9), often referred to as the Mosquito
Oviposition Pheromone (MOP), is a biologically potent lactone used to attract gravid Culex
mosquitoes.[1][2]

While its acute chemical toxicity to humans is moderate compared to industrial solvents, its
biological activity at nanogram levels necessitates a handling protocol stricter than standard
safety data sheets (SDS) suggest. A minor spill or cross-contamination event can not only
compromise months of behavioral research by saturating the lab environment with "signal” but
also render the handler a persistent attractant to vectors in the field.
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Property Specification

IUPAC Name (5R,6S)-6-acetoxy-5-hexadecanolide
CAS Number 85551-39-9

Physical State Colorless to pale yellow oil/liquid

B Insoluble in water; Soluble in Hexane, Ethanol,
Solubility

Methanol

Skin/Eye Irritant, Aquatic Toxicity, Biological
Key Hazard o

Contamination
Storage -20°C (Desiccated); Hydrolysis prone

Phase 1: Risk Assessment & PPE Strategy
The "Dual-Threat" Model

When handling MOP, you are managing two distinct risks:
o Chemical Risk: Irritation to mucous membranes and potential sensitization.[2][3]

» Experimental Risk (Bio-contamination): Trace amounts on skin or clothing will skew
behavioral assays and may persist for days.[2]

Personal Protective Equipment (PPE) Matrix
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Component

Recommendation

Technical Justification

Hand Protection

Double-gloving required.[1][2]
Inner: Nitrile (4 mil). Outer:
Nitrile (extended cuff) or
Laminate (Silver Shield) for

spills.

Esters can permeate thin
latex/vinyl. Double gloving
allows the outer pair to be
stripped immediately upon
contact, preserving the "clean”

inner layer for safe doffing.

Respiratory

Fume Hood (Class Il)
mandatory.[2] Respirator: Half-
face w/ Organic Vapor (OV)

cartridges if hood unavailable.

[1]

While volatility is low (high BP),
aerosolization during pipetting
can coat nasal passages,
causing irritation and olfactory

fatigue (anosmia).

Eye Protection

Chemical Splash Goggles
(Indirect Vent).[2]

Prevent ocular exposure to
micro-droplets; lactones can

be severe eye irritants.

Body Defense

Tyvek® Lab Coat (Disposable)

+ Sleeve Covers.[2]

Cotton lab coats absorb oils
and retain the pheromone,
becoming a source of cross-
contamination. Use

disposables.

PPE Decision Logic (Visualization)[1][2]
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Figure 1: Decision tree for selecting appropriate PPE based on physical state and handling

activity.

Phase 2: Operational Handling Protocol
Core Principle: The "Clean-Dirty" Line

Establish a strict boundary.[2] Once MOP is opened, nothing leaves the hood without

decontamination.

Step-by-Step Workflow
1. Preparation & Thawing
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o Context: MOP is often stored at -20°C. Opening a cold vial condenses atmospheric water,
leading to hydrolysis (breaking the ester bond and releasing acetic acid).[2]

e Protocol: Remove vial from freezer and place in a desiccator. Allow to warm to room
temperature (~30 mins) before breaking the seal.

2. Weighing & Dilution (The Critical Step)

e Solvent Choice: Use Hexane or Ethanol.[2]

o Why? Hexane is highly volatile, leaving pure pheromone after application. Ethanol is better
if water miscibility (in assays) is required later, though MOP itself is hydrophobic.

e Technique:
o Tare a glass vial with a PTFE-lined cap.

o Use a glass capillary or positive-displacement pipette. Avoid standard air-displacement
pipettes as the oil viscosity causes inaccuracy and contamination of the pipette shatft.

o Dissolve immediately to create a Stock Solution (e.g., 1 mg/mL). Handling the dilute
solution is safer and more precise than the neat oil.

3. Application to Substrates (Traps/Paper)[1][2][4]

o Dosing: Typical field rates are microgram quantities (e.g., 0.5 - 5 ug).[1][2]

o Evaporation: Apply the solution to the target (filter paper/wick) inside the fume hood. Allow
the solvent (Hexane) to evaporate completely inside the hood before moving the trap.

Operational Workflow Diagram

. Weighing Dilution
Inside Hood | (Glass Capillary) (Hexane/EtOH)

Immediate Use

Segkeee]  Prevent Hydrolysis
(-20°C)

Long-term Storage Return to

(Class Il) 20°C

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.cambridge.org/core/journals/bulletin-of-entomological-research/article/abs/field-trial-of-the-synthetic-oviposition-pheromone-with-culex-quinquefasciatus-say-diptera-culicidae-in-kenya/084FC661A2EE3AFA15F7C81C0B13E699
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body-img#technical-guide-safe-handling-logistics-of-6-acetoxy-5-hexadecanolide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 2: Operational workflow emphasizing moisture control and containment.

Phase 3: Emergency Response & Disposal
Spill Management

Do NOT use water. Water will spread the hydrophobic oil and accelerate hydrolysis.
e Evacuate: Clear the immediate area.

o PPE Upgrade: Don Silver Shield/Laminate gloves.

o Absorb: Use vermiculite, sand, or active carbon pads.

o Clean: Wipe the surface with Ethanol (70%-+) or Acetone.[2] This solubilizes the lipid-like
pheromone effectively.

o Deodorize: Wash the area with a mild detergent solution to remove residues that might
attract vectors later.

Disposal Logistics
e Aquatic Toxicity: MOP is toxic to aquatic life (H401).[2][5] Never pour down the sink.
e Waste Stream:

o Solids (Wipes/Gloves): Seal in a secondary bag (Ziploc) before placing in the hazardous
waste bin to prevent odor leakage.[2]

o Liquids: Collect in "Organic Non-Halogenated" waste containers (unless halogenated
solvents were used).

« Incineration: This is the preferred disposal method to fully destroy the biological activity of the
molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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